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Compound of Interest

Compound Name: SR-4835

Cat. No.: B15580120

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds like SR-4835 are paramount for ensuring a safe and
compliant laboratory environment. This guide provides essential, step-by-step procedures for
the safe disposal of SR-4835, a potent and selective dual inhibitor of CDK12 and CDK13 used

in cancer research. Adherence to these protocols is critical for protecting laboratory personnel
and the environment.

Summary of Key Safety and Chemical Data

Before handling or disposing of SR-4835, it is crucial to be familiar with its chemical properties
and associated hazards. This information is typically found in the Safety Data Sheet (SDS)
provided by the supplier.
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Property

Value

Reference

Chemical Name

N-[(5,6-dichloro-1H-
benzimidazol-2-yl)methyl]-9-(1-
methyl-1H-pyrazol-4-yl)-2-(4-

morpholinyl)-9H-purin-6-amine

[1]

CAS Number 2387704-62-1 [1]
Molecular Formula C21H20CI2N100 [1]
Molecular Weight 499.36 g/mol [2][3]
Appearance Solid [1]
Solubility Soluble in DMSO [11[4]

GHS Hazard Statements

H302: Harmful if
swallowedH315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause

respiratory irritation

GHS Precautionary
Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ayP280: Wear protective
gloves/protective clothing/eye
protection/face
protectionP301+P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if
you feel unwellP302+P352: IF
ON SKIN: Wash with plenty of
soap and
waterP305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.
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Experimental Protocols: Safe Handling and Disposal

The following procedures provide a framework for the safe handling and disposal of SR-4835 in
a laboratory setting. These protocols should be adapted to comply with the specific regulations
of your institution and local authorities.

Personal Protective Equipment (PPE)

Before beginning any work with SR-4835, all personnel must be equipped with the appropriate
PPE:

Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Inspect gloves for any
tears or punctures before use.

Body Protection: A laboratory coat must be worn.

Respiratory Protection: If handling the powder outside of a certified chemical fume hood, a
NIOSH-approved respirator is necessary to avoid inhalation.

Step-by-Step Disposal Procedure

Under no circumstances should SR-4835 or its solutions be disposed of down the drain or in
regular solid waste.

e \Waste Collection:

o Solid Waste: Collect all unused or expired solid SR-4835, as well as any lab materials
grossly contaminated with the powder (e.g., weigh boats, contaminated paper towels), in a
clearly labeled, sealed container designated for hazardous chemical waste.

o Liquid Waste: Collect all solutions containing SR-4835 in a separate, sealed, and clearly
labeled hazardous waste container. The container must be compatible with the solvent
used (e.g., a polyethylene container for DMSO solutions).

o Contaminated Sharps: Any sharps (e.g., needles, pipette tips) contaminated with SR-4835
should be placed in a designated sharps container for chemical waste.
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¢ Decontamination of Labware:

o Reusable labware (e.g., glassware) should be decontaminated. Rinse the labware with a
suitable solvent (such as ethanol or acetone) to remove residual SR-4835.

o Collect the initial rinsate as hazardous liquid waste.
o Subsequent washes with soap and water can be performed after the initial solvent rinse.
e Waste Storage:

o Store all hazardous waste containers in a designated, well-ventilated, and secure area,
away from incompatible materials.

o Ensure all waste containers are properly labeled with the contents, including the full
chemical name ("SR-4835") and the associated hazards (e.g., "Toxic," "Irritant™).

 Final Disposal:

o Arrange for the pickup and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor.

o Follow all institutional and local regulations for the documentation and handover of
chemical waste.

SR-4835 Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of SR-4835.
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SR-4835 Disposal Workflow Diagram
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By adhering to these procedures, laboratories can ensure the safe and responsible
management of SR-4835 waste, minimizing risks to personnel and the environment, thereby
fostering a culture of safety and building trust in laboratory operations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of SR-4835: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15580120#sr-4835-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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